50-01-1

Guanidine hydrochloride

In Stock

• CAS RN:
• 50-01-1

• Formula:
• CH6ClN3
  CH5N3.ClH
  CH6ClN3

• InChI:
• InChI=1S/CH5N3.ClH/c2-1(3)4;/h(H5,2,3,4);1H

• InChIKey:
• PJJJBBJSCAKJQF-UHFFFAOYSA-N

• Guanidine Hydrochloride is the hydrochloride salt form of guanidine, a strong basic compound with parasympathomimetic activity. Guanidine hydrochloride enhances the release of acetylcholine following a nerve impulse and potentiates acetylcholine actions on muscarinic and nicotinic receptors. It also appears to slow the rates of depolarization and repolarization of muscle cell membranes. (NCI05)
  A strong organic base existing primarily as guanidium ions at physiological pH. It is found in the urine as a normal product of protein metabolism. It is also used in laboratory research as a protein denaturant. (From Martindale, the Extra Pharmacopoeia, 30th ed and Merck Index, 12th ed) It is also used in the treatment of myasthenia and as a fluorescent probe in HPLC.

2-(4-Methylcyclohexyl)ethanamine;hydrochloride

In Stock

• CAS RN:
• 102450-01-1

• Formula:
• C9H20ClN

• InChI:
• InChI=1S/C9H19N.ClH/c1-8-2-4-9(5-3-8)6-7-10;/h8-9H,2-7,10H2,1H3;1H

• InChIKey:
• AJSJROKTLDVCKK-UHFFFAOYSA-N

• 2-(4-Methylcyclohexyl)ethanamine;hydrochloride is a useful research compound. Its molecular formula is C9H20ClN and its molecular weight is 177.72. The purity is usually 95%.

Ethyl 3-(4-chlorophenyl)-5-isobutyramido-4-oxo-3,4-dihydrothieno[3,4-d]pyridazine-1-carboxylate

In Stock

• CAS RN:
• 851950-01-1

• Formula:
• C19H18ClN3O4S

• InChI:
• InChI=1S/C19H18ClN3O4S/c1-4-27-19(26)15-13-9-28-17(21-16(24)10(2)3)14(13)18(25)23(22-15)12-7-5-11(20)6-8-12/h5-10H,4H2,1-3H3,(H,21,24)

• InChIKey:
• GKJYMIYRWWTKCR-UHFFFAOYSA-N

• Ethyl 3-(4-chlorophenyl)-5-isobutyramido-4-oxo-3,4-dihydrothieno[3,4-d]pyridazine-1-carboxylate is a useful research compound. Its molecular formula is C19H18ClN3O4S and its molecular weight is 419.88. The purity is usually 95%.

LtaS-IN-1

In Stock

• CAS RN:
• 877950-01-1

• Formula:
• C24H17N3O5

• InChI:
• InChI=1S/C24H17N3O5/c28-20(25-24-27-26-23(32-24)16-7-2-1-3-8-16)14-31-21(29)12-17-13-30-19-11-10-15-6-4-5-9-18(15)22(17)19/h1-11,13H,12,14H2,(H,25,27,28)

• InChIKey:
• KNJXREYSQNBQEX-UHFFFAOYSA-N

• LtaS-IN-1 is a useful research compound. Its molecular formula is C24H17N3O5 and its molecular weight is 427.4 g/mol. The purity is usually 95%.

(Z)-7-(azepan-1-ylmethyl)-6-hydroxy-2-(3,4,5-trimethoxybenzylidene)benzofuran-3(2H)-one

In Stock

• CAS RN:
• 893350-01-1

• Formula:
• C25H29NO6

• InChI:
• InChI=1S/C25H29NO6/c1-29-21-13-16(14-22(30-2)25(21)31-3)12-20-23(28)17-8-9-19(27)18(24(17)32-20)15-26-10-6-4-5-7-11-26/h8-9,12-14,27H,4-7,10-11,15H2,1-3H3/b20-12-

• InChIKey:
• RJBFDKKIOKULIX-NDENLUEZSA-N

• (Z)-7-(azepan-1-ylmethyl)-6-hydroxy-2-(3,4,5-trimethoxybenzylidene)benzofuran-3(2H)-one is a useful research compound. Its molecular formula is C25H29NO6 and its molecular weight is 439.508. The purity is usually 95%.

N-(1,3-benzodioxol-5-ylmethyl)-N'-(2-cyanophenyl)oxamide

In Stock

• CAS RN:
• 898350-01-1

• Formula:
• C17H13N3O4

• InChI:
• InChI=1S/C17H13N3O4/c18-8-12-3-1-2-4-13(12)20-17(22)16(21)19-9-11-5-6-14-15(7-11)24-10-23-14/h1-7H,9-10H2,(H,19,21)(H,20,22)

• InChIKey:
• JYVVKNJDTGSMJS-UHFFFAOYSA-N

• N-(1,3-benzodioxol-5-ylmethyl)-N'-(2-cyanophenyl)oxamide is a useful research compound. Its molecular formula is C17H13N3O4 and its molecular weight is 323.308. The purity is usually 95%.

3-(3-Chloro-5-fluorophenyl)propiophenone

In Stock

• CAS RN:
• 898750-01-1

• Formula:
• C15H12ClFO

• InChI:
• InChI=1S/C15H12ClFO/c16-13-8-11(9-14(17)10-13)6-7-15(18)12-4-2-1-3-5-12/h1-5,8-10H,6-7H2

• InChIKey:
• QXVGTRSOJXHWSG-UHFFFAOYSA-N

• 3-(3-Chloro-5-fluorophenyl)propiophenone is a useful research compound. Its molecular formula is C15H12ClFO and its molecular weight is 262.7 g/mol. The purity is usually 95%.

5-Hexen-1-amine hydrochloride

Usually In Stock

• CAS RN:
• 848650-01-1

• Formula:
• C6H14ClN

• InChI:
• InChI=1S/C6H13N.ClH/c1-2-3-4-5-6-7;/h2H,1,3-7H2;1H

• InChIKey:
• NQOKLGVQQDMWNN-UHFFFAOYSA-N

• 5-Hexen-1-amine hydrochloride is a useful research compound. Its molecular formula is C6H14ClN and its molecular weight is 135.63 g/mol. The purity is usually 95%.

2,3-Dimethoxy-benzamidine

In Stock

• CAS RN:
• 144650-01-1

• Formula:
• C9H12N2O2

• InChI:
• InChI=1S/C9H12N2O2/c1-12-7-5-3-4-6(9(10)11)8(7)13-2/h3-5H,1-2H3,(H3,10,11)

• InChIKey:
• QHCGPTXPVHYASL-UHFFFAOYSA-N

• 2,3-Dimethoxy-benzamidine is a useful research compound. Its molecular formula is C9H12N2O2 and its molecular weight is 180.2 g/mol. The purity is usually 95%.

1-(5-Acetyl-3-allyl-2-amino-4-hydroxyphenyl)ethan-1-one

Usually In Stock

• CAS RN:
• 115350-01-1

• Formula:
• C13H15NO3

• InChI:
• InChI=1S/C13H15NO3/c1-4-5-9-12(14)10(7(2)15)6-11(8(3)16)13(9)17/h4,6,17H,1,5,14H2,2-3H3

• InChIKey:
• AZKUQEYGCRAJML-UHFFFAOYSA-N

• 1-(5-Acetyl-3-allyl-2-amino-4-hydroxyphenyl)ethan-1-one, also known as 1-(5-Acetyl-3-allyl-2-amino-4-hydroxyphenyl)ethan-1-one, is a useful research compound. Its molecular formula is C13H15NO3 and its molecular weight is 233.26 g/mol. The purity is usually 95%.

2-(N-(4-(Trifluoromethyl)phenyl)carbamoyl)cyclopropanecarboxylic acid

In Stock

• CAS RN:
• 1022750-01-1

• Formula:
• C12H10F3NO3

• InChI:
• InChI=1S/C12H10F3NO3/c13-12(14,15)6-1-3-7(4-2-6)16-10(17)8-5-9(8)11(18)19/h1-4,8-9H,5H2,(H,16,17)(H,18,19)

• InChIKey:
• ZXZXUZONTVYBRL-UHFFFAOYSA-N

• 2-(N-(4-(Trifluoromethyl)phenyl)carbamoyl)cyclopropanecarboxylic acid is a useful research compound. Its molecular formula is C12H10F3NO3 and its molecular weight is 273.211. The purity is usually 95%.

6-chloro-N-[(3-fluorophenyl)methyl]-2-methylpyrimidin-4-amine

In Stock

• CAS RN:
• 1111850-01-1

• Formula:
• C12H11ClFN3

• InChI:
• InChI=1S/C12H11ClFN3/c1-8-16-11(13)6-12(17-8)15-7-9-3-2-4-10(14)5-9/h2-6H,7H2,1H3,(H,15,16,17)

• InChIKey:
• ACSHHWCCDDXMJL-UHFFFAOYSA-N

• 6-chloro-N-[(3-fluorophenyl)methyl]-2-methylpyrimidin-4-amine is a useful research compound. Its molecular formula is C12H11ClFN3 and its molecular weight is 251.69 g/mol. The purity is usually 95%.

2-[(1-{6-Bromoimidazo[1,2-a]pyrazine-3-carbonyl}piperidin-3-yl)oxy]ethan-1-ol

Usually In Stock

• CAS RN:
• 2094750-01-1

• Formula:
• C14H17BrN4O3

• InChI:
• InChI=1S/C14H17BrN4O3/c15-12-9-19-11(6-17-13(19)7-16-12)14(21)18-3-1-2-10(8-18)22-5-4-20/h6-7,9-10,20H,1-5,8H2

• InChIKey:
• XBMBBIBIEYPCKX-UHFFFAOYSA-N

• 2-[(1-{6-Bromoimidazo[1,2-a]pyrazine-3-carbonyl}piperidin-3-yl)oxy]ethan-1-ol is a useful research compound. Its molecular formula is C14H17BrN4O3 and its molecular weight is 369.219. The purity is usually 95%.

1-Cyclopropyl-3-[4-(5-fluoropyrimidin-2-yl)oxypiperidin-1-yl]pyrrolidin-2-one

Usually In Stock

• CAS RN:
• 2379950-01-1

• Formula:
• C16H21FN4O2

• InChI:
• InChI=1S/C16H21FN4O2/c17-11-9-18-16(19-10-11)23-13-3-6-20(7-4-13)14-5-8-21(15(14)22)12-1-2-12/h9-10,12-14H,1-8H2

• InChIKey:
• NKHQQOCRJXOMCZ-UHFFFAOYSA-N

• 1-Cyclopropyl-3-[4-(5-fluoropyrimidin-2-yl)oxypiperidin-1-yl]pyrrolidin-2-one is a useful research compound. Its molecular formula is C16H21FN4O2 and its molecular weight is 320.368. The purity is usually 95%.

3-(Bromomethyl)-2-methyloxolane

In Stock

• CAS RN:
• 1522150-01-1

• Formula:
• C6H11BrO

• InChI:
• InChI=1S/C6H11BrO/c1-5-6(4-7)2-3-8-5/h5-6H,2-4H2,1H3

• InChIKey:
• ULWOPSMGNPPTBX-UHFFFAOYSA-N

• 3-(Bromomethyl)-2-methyloxolane is a useful research compound. Its molecular formula is C6H11BrO and its molecular weight is 179.05 g/mol. The purity is usually 95%.